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Compound of Interest |

Compound Name: 6-chloro-1H-indol-3-yl acetate
CAS No.: 114305-99-6
Cat. No.: B040602
Get Quote
. J

CAS Number: 108761-33-7 Synonyms: Salmon-Acetate; 1-Acetyl-6-chloroindol-3-yl acetate; 6-
Chloro-1,3-diacetylindole.[1]

Part 1: Executive Summary & Disambiguation

Warning: Chemical Identity Verification In the field of high-precision synthesis and diagnostics,
CAS number 108761-33-7 is frequently subject to database cross-listing errors.[1] It is not
Glimepiride (CAS 93479-97-1), nor is it X-Glc (CAS 15548-60-4).[1]

CAS 108761-33-7 refers to 6-Chloroindoxyl-1,3-diacetate, a specialized chromogenic substrate
used primarily for the detection of esterase and lipase activity.[1] Unlike its galactoside
counterparts (e.g., Salmon-Gal) which detect glycosidases, this diacetate derivative targets the
esterolytic machinery of cells. Upon enzymatic hydrolysis and subsequent oxidation, it yields a
distinct salmon-red precipitate (6,6'-dichloroindigo), offering a high-contrast alternative to the
traditional blue indigo produced by unsubstituted indoxyl acetate.[1]

This guide details the physicochemical profile, reaction mechanism, and experimental protocols
for utilizing this compound in histochemistry and microbial identification.
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Part 2: Chemical Identity & Physicochemical Profile

The stability of 6-Chloroindoxyl-1,3-diacetate relies on the acetylation of both the 1-nitrogen
and 3-oxygen positions of the indole ring.[1] This "double protection” prevents premature
oxidation (background noise) until specific enzymatic cleavage occurs.

Parameter Technical Specification

IUPAC Name (1-acetyl-6-chloroindol-3-yl) acetate
Molecular Formula C12H10CINOs3

Molecular Weight 251.67 g/mol

Appearance White to off-white crystalline powder

Soluble in organic solvents (DMF, DMSO,

Solubility )

Acetone); poorly soluble in water.[1][2]
Chromophore 6,6'-Dichloroindigo (Salmon/Red precipitate)
Target Enzyme Carboxyl esterase (EC 3.1.1.1), Lipase

> 98% (HPLC); Free indoxyl content must be

Purity Standard o
<0.5% to prevent auto-oxidation.[1]

-20°C, Desiccated, Protect from light
Storage N
(Photosensitive).

Part 3: Mechanism of Action (Chromogenesis)

The utility of CAS 108761-33-7 lies in its transformation from a colorless, soluble ester to an
insoluble, colored precipitate.[1] This process is strictly controlled by the presence of esterases.

o Enzymatic Hydrolysis: Intracellular or secreted esterases cleave the acetyl groups at
positions 1 and 3.

 Intermediate Formation: This releases 6-chloroindoxyl, an unstable intermediate.

o Oxidative Dimerization: In the presence of atmospheric oxygen (or an added oxidant like
ferricyanide), two molecules of 6-chloroindoxyl dimerize.
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o Precipitation: The result is 6,6'-dichloroindigo, a highly insoluble salmon-red pigment that
deposits strictly at the site of enzyme activity.[1]

Figure 1: Enzymatic Reaction Pathway
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Caption: The conversion of the colorless diacetate substrate into the insoluble salmon-red
chromophore via esterase activity and oxidative dimerization.[1]

Part 4: Experimental Protocols

Protocol A: Intracellular Esterase Staining
(Histochemistry/Microbiology)

Objective: To localize esterase activity in tissue sections or bacterial colonies using the salmon-
red chromophore.[1]

Reagents Required:

o Stock Solution: Dissolve 25 mg of 6-Chloroindoxyl-1,3-diacetate in 1 mL of anhydrous DMF
(Dimethylformamide). Note: Prepare fresh or store at -20°C for max 1 week.

o Buffer: 0.1 M Tris-HCI (pH 7.4) or Phosphate Buffer (pH 7.2).

o Oxidation Catalyst (Optional): 5 mM Potassium Ferricyanide / 5 mM Potassium Ferrocyanide
(1:1 mixture) to accelerate dimerization and localize the precipitate more sharply.

Step-by-Step Workflow:
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Fixation (Tissue only): Fix tissue sections in cold acetone or dilute formaldehyde (neutral
buffered) for 5-10 minutes. Avoid glutaraldehyde as it may inhibit esterase activity.

Substrate Preparation:

o Add 50 pL of Stock Solution to 10 mL of Buffer.

o Critical: Vortex immediately to prevent precipitation of the unhydrolyzed substrate.
Incubation:

o Incubate samples at 37°C in the dark.

o Time: 15 minutes to 2 hours. Monitor microscopically for color development.
Counterstaining:

o Wash samples 3x with PBS.

o Counterstain nuclei with Hematoxylin (blue) or Methyl Green. The salmon-red esterase
signal contrasts well with blue/green nuclear stains.[1]

Mounting: Mount in an aqueous mounting medium (e.g., Glycerol gelatin). Do not use
xylene-based media as they may dissolve the indigo precipitate.[1]

Figure 2: Staining Workflow Logic

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


http://www.saicarbohydrates.com/finechemicals.html
http://www.saicarbohydrates.com/finechemicals.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Stock Preparation

25mg/mL in DMF

Vortex vigorously

Step 2: Dilution
1:200 in Tris-HCI (pH 7.4)

Add to sample

Step 3: Incubation
37°C, Dark, 30-120 min

Stop when signal is distinct

Step 4: Observation

Salmon-Red Precipitate

Click to download full resolution via product page

Caption: Operational workflow for esterase detection using 6-Chloroindoxyl-1,3-diacetate.

Part 5: Analytical Methodologies & Impurity Profiling

For researchers synthesizing or verifying the quality of CAS 108761-33-7, the following
analytical parameters are critical. The presence of free indoxyl (mono-acetate or deacetylated)
is the primary impurity of concern, as it leads to high background noise.

HPLC Method for Purity Assessment
e Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 pum).

e Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.
e Mobile Phase B: Acetonitrile.

¢ Gradient: 10% B to 90% B over 20 minutes.
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e Detection: UV at 280 nm (Indole absorption) and 230 nm.
o Acceptance Criteria:
o Main Peak (Diacetate): >98.0% area.[3][4]
o Impurity (Mono-acetate): <1.0%.[1]
o Impurity (Free 6-Chloroindoxyl): <0.5% (Critical for low background).[1]

Tmuhlpqhnnting Guide
Observation Root Cause Corrective Action

] Check HPLC purity. Ensure
Spontaneous hydrolysis or

High Background (Pink buffer) ) buffer pH is < 8.0. Use fresh
poor quality substrate.[1] tock
stock.

Avoid glutaraldehyde fixation.
oSt Enzyme inactivation or inhibitor ~ Check for esterase inhibitors
0 Stainin
J presence.[1] (e.g., organophosphates) in

the system.

o . Add oxidation catalyst
) o Slow oxidation allowing ) )
Diffuse Staining ) ] o (Ferri/Ferrocyanide) to
intermediate diffusion.[1] o
precipitate the dye faster.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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